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Compound of Interest

Compound Name: 5-Amino-3-methylisoxazole

Cat. No.: B044965 Get Quote

An In-depth Technical Guide to 5-Amino-3-methylisoxazole: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Amino-3-methylisoxazole is a heterocyclic organic compound of significant interest in

medicinal chemistry and drug development.[1][2] It serves as a crucial building block for the

synthesis of a variety of more complex bioactive molecules, including pharmaceutical agents

with anticonvulsant and anti-inflammatory properties.[1] This document provides a

comprehensive overview of the chemical properties, structural characteristics, and key

experimental methodologies related to 5-Amino-3-methylisoxazole.

Chemical Structure and Identifiers
5-Amino-3-methylisoxazole is characterized by a five-membered isoxazole ring, which is a

heterocycle containing both nitrogen and oxygen atoms. The ring is substituted with a methyl

group at position 3 and an amino group at position 5.[1][2] This arrangement of functional

groups imparts unique reactivity and makes it a valuable intermediate in organic synthesis.[3]

Table 1: Structural Identifiers for 5-Amino-3-methylisoxazole
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Identifier Type Value

IUPAC Name 3-methyl-1,2-oxazol-5-amine[4]

CAS Number 14678-02-5[1][5]

Molecular Formula C₄H₆N₂O[1][5]

SMILES String CC1=NOC(=C1)N[1]

InChI String
InChI=1S/C4H6N2O/c1-3-2-4(5)7-6-

3/h2H,5H2,1H3[4][5]

InChIKey FNXYWHTZDAVRTB-UHFFFAOYSA-N[5]

Physicochemical Properties
The physical and chemical properties of 5-Amino-3-methylisoxazole are summarized below.

It typically appears as a yellow to orange-brown crystalline solid.[1][3]

Table 2: Physicochemical Properties of 5-Amino-3-methylisoxazole

Property Value

Molecular Weight 98.10 g/mol [4][5]

Melting Point 85-87 °C[3][5]

Appearance Yellow to orange-brown crystalline powder[3]

Solubility Slightly soluble in water (26 g/L at 25 °C)[1]

UV max (λmax) 242 nm (in Methanol)[1][3]

Synthesis and Reactivity
5-Amino-3-methylisoxazole is produced synthetically and is not known to occur naturally.[1] It

serves as a versatile reactant for preparing various heterocyclic compounds. For instance, it

reacts with α,β-unsaturated ketones to form isoxazolo[5,4-b]pyridines.[3]

General Synthesis Workflow
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A common synthetic route involves the reaction of hydroxylamine hydrochloride with 3-

aminocrotononitrile.[3] The general workflow for this synthesis is depicted below.

Hydroxylamine Hydrochloride
in Water

Cool in Ice Bath

Dissolve

Add 3-Aminocrotononitrile
(in batches)

Maintain low temp

Stir for 30 minutes
(Orange solution, solid precipitates)

Reaction starts

Filter the Solid

Isolate crude product

Recrystallize from Benzene

Purification

Final Product:
5-Amino-3-methylisoxazole

Obtain pure solid
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Click to download full resolution via product page

Figure 1: General workflow for the synthesis of 5-Amino-3-methylisoxazole.

Detailed Experimental Protocol: Synthesis
The following protocol is based on a documented synthesis of 3-methyl-5-aminoisoxazole.[3]

Preparation of Hydroxylamine Solution: Dissolve hydroxylamine hydrochloride (34.81 g, 0.50

mol) in 100 mL of water.

Cooling: Cool the resulting solution in an ice bath for 10 minutes.

Addition of Reactant: Add 3-aminocrotononitrile (48.30 g, 85% purity, 0.50 mol) to the cooled

solution in batches over a period of 10 minutes.

Reaction: Stir the mixture for 30 minutes. During this time, the solution will turn orange, and

a solid will precipitate.

Isolation: Collect the precipitated solid by filtration.

Purification: Recrystallize the collected solid from benzene to yield the final product, 3-

methyl-5-aminoisoxazole, as a white solid. The reported yield is 63.2% with a melting point of

77-79°C.[3]

Analytical Methods
The characterization of 5-Amino-3-methylisoxazole and its derivatives is typically performed

using a combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure.[6][7]

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule.[8]
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Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the compound.[7][9]

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) is a common method for analyzing the

purity of 5-Amino-3-methylisoxazole.

A reverse-phase HPLC method can be utilized for the analysis.[10]

Column: Newcrom R1 reverse-phase column.[10]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid modifier. For standard

analysis, phosphoric acid is used. For Mass-Spec compatible applications, it should be

replaced with formic acid.[10]

Application: This method is suitable for purity analysis, isolation of impurities in preparative

separation, and for pharmacokinetic studies.[10]

Applications in Drug Development
5-Amino-3-methylisoxazole is a key intermediate in the synthesis of various pharmaceutical

compounds.[1] The isoxazole moiety is present in several FDA-approved drugs.[11] A

derivative, 5-amino-3-methyl-isoxazole-4-carboxylic acid, has been investigated as a novel

unnatural β-amino acid for incorporation into peptides, creating hybrid α/β-mixed peptides that

show promise as therapeutic agents.[9][11] These peptidomimetics are of great interest due to

their potential for increased stability against proteolysis compared to natural peptides.[11]

Safety and Handling
According to GHS classifications, 5-Amino-3-methylisoxazole is considered a warning-level

hazard. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory

irritation (H335).[4][5] Appropriate personal protective equipment, including gloves, eye shields,

and a dust mask, should be used when handling this compound.[5] It should be stored at

ambient temperatures in a tightly closed container.[1] The product is chemically stable under

standard ambient conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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